Cas no 1785635-67-7 (1-(2-Bromo-5-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2-Bromo-5-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1785635-67-7
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• CID: 5760127
• PubChem ID: 105425978
• Update Time: 2025-05-25

1-(2-Bromo-5-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1911518
• 1785635-67-7
• 1-(2-bromo-5-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid
• 1-(2-Bromo-5-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C11H11BrO4/c1-16-9-5-7(12)6(4-8(9)13)11(2-3-11)10(14)15/h4-5,13H,2-3H2,1H3,(H,14,15)
• InChI Key： AEJZZDZDIQDEHU-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C1(C(=O)O)CC1)O)OC

Computed Properties

• Exact Mass: 285.98407g/mol
• Monoisotopic Mass: 285.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 1-(2-Bromo-5-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid

Introduction to 1-(2-Bromo-5-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 1785635-67-7)

1-(2-Bromo-5-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1785635-67-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the development of novel therapeutic agents. The structural features of this molecule, particularly its cyclopropane ring and aromatic substituents, contribute to its unique chemical properties and potential applications in drug discovery.

The structure of 1-(2-Bromo-5-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid is characterized by a cyclopropane moiety attached to a phenyl ring that is substituted with bromine, hydroxyl, and methoxy groups. This arrangement creates a complex interplay of electronic and steric effects, which can influence the molecule's reactivity and biological interactions. The cyclopropane ring, known for its strain and rigidity, often serves as a scaffold in medicinal chemistry due to its ability to modulate binding affinity and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions between 1-(2-Bromo-5-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid and biological targets. These studies suggest that the compound may interact with enzymes and receptors involved in various metabolic pathways, potentially making it a valuable candidate for treating inflammatory diseases, cancer, and other disorders. The bromine substituent, in particular, has been shown to enhance binding interactions with certain protein targets, improving the compound's pharmacological profile.

In the realm of drug development, the synthesis of 1-(2-Bromo-5-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid has been optimized through various synthetic strategies to improve yield and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to construct the complex framework of this molecule efficiently. These techniques not only enhance the scalability of production but also allow for the introduction of structural modifications that can fine-tune biological activity.

The hydroxyl and methoxy groups on the phenyl ring play crucial roles in determining the compound's solubility, bioavailability, and metabolic fate. These functional groups can also serve as handles for further derivatization, enabling the creation of analogs with enhanced properties. For instance, modifications at these positions have been explored to improve selectivity towards specific biological targets or to enhance pharmacokinetic profiles.

Current research in medicinal chemistry focuses on leveraging the unique structural attributes of 1-(2-Bromo-5-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid to develop novel therapeutics. Preclinical studies have demonstrated promising results in models of inflammation and tumor growth, where the compound exhibits inhibitory effects on key enzymes and signaling pathways. These findings underscore the potential of this molecule as a lead compound for further development into clinical candidates.

The integration of high-throughput screening (HTS) technologies has accelerated the identification of biologically active compounds like 1-(2-Bromo-5-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid. By systematically testing large libraries of molecules against various biological targets, researchers can rapidly pinpoint compounds with desirable properties. This approach has been instrumental in uncovering new therapeutic avenues and validating the biological relevance of structurally complex molecules.

Furthermore, advances in green chemistry principles have influenced the synthesis of 1-(2-Bromo-5-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid, emphasizing sustainable practices such as solvent recovery and catalytic efficiency. These environmentally conscious methods not only reduce waste but also lower production costs, making it more feasible to bring promising compounds like this one into clinical development.

The future direction of research on 1-(2-Bromo-5-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid lies in elucidating its mechanism of action and exploring its potential in combination therapies. By understanding how this compound interacts with biological systems at a molecular level, researchers can design more effective treatments with improved efficacy and reduced side effects. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to translate laboratory findings into tangible therapeutic benefits for patients.